Cas no 2171234-25-4 ((2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxybutanoic acid)

(2S)-4-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxybutanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, which is widely used in solid-phase peptide synthesis (SPPS). The compound’s key structural attributes include a chiral (2S)-2-hydroxybutanoic acid backbone and a 3-methylbutanamido side chain, providing steric and functional versatility for peptide design. The Fmoc group ensures selective deprotection under mild basic conditions, enhancing compatibility with sensitive residues. Its hydroxyl and carboxyl moieties offer additional sites for further modification, making it valuable for constructing complex peptide architectures. This derivative is particularly useful in medicinal chemistry and bioconjugation applications, where precise control over peptide sequence and functionality is required.
(2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxybutanoic acid structure
2171234-25-4 structure
Product Name:(2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxybutanoic acid
CAS No:2171234-25-4
MF:C24H28N2O6
MW:440.488926887512
CID:6560859
PubChem ID:165538685
Update Time:2025-06-22

(2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxybutanoic acid
    • EN300-1503238
    • 2171234-25-4
    • (2S)-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-2-hydroxybutanoic acid
    • Inchi: 1S/C24H28N2O6/c1-24(2,13-21(28)25-12-11-20(27)22(29)30)26-23(31)32-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20,27H,11-14H2,1-2H3,(H,25,28)(H,26,31)(H,29,30)/t20-/m0/s1
    • InChI Key: HPTBWGVMUXNGOE-FQEVSTJZSA-N
    • SMILES: O(C(NC(C)(C)CC(NCC[C@@H](C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 440.19473662g/mol
  • Monoisotopic Mass: 440.19473662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 659
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 125Ų

(2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxybutanoic acid Pricemore >>

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Additional information on (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxybutanoic acid

Professional Introduction to Compound with CAS No. 2171234-25-4 and Product Name: (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxybutanoic Acid

This compound, identified by its CAS number 2171234-25-4, is a sophisticated organic molecule with significant implications in the field of pharmaceutical chemistry. The product name, (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-2-hydroxybutanoic acid, provides a detailed insight into its structural composition and stereochemistry. This introduction aims to explore the compound's chemical properties, potential applications, and its relevance in contemporary research.

The molecular structure of this compound features a complex arrangement of functional groups, including an amino group protected by a methoxycarbonyl moiety, which is attached to a fluorene ring. The presence of chiral centers, as indicated by the (2S) configuration, underscores the importance of stereochemistry in determining its biological activity. Such stereochemically defined compounds are of particular interest in drug design due to their potential for enhanced specificity and efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and metabolic stability of pharmaceuticals. The fluorene moiety in this compound not only contributes to its structural complexity but also offers potential advantages in terms of pharmacokinetic properties. This has been a focus of numerous studies, where fluorinated compounds have demonstrated improved binding affinities and reduced susceptibility to enzymatic degradation.

The compound's amino acid derivative nature makes it a valuable scaffold for further derivatization and optimization. In drug discovery pipelines, such derivatives are often explored for their potential as protease inhibitors, kinase inhibitors, or other enzyme-targeted therapies. The hydroxybutanoic acid moiety adds another layer of functionality, which can be modified to influence solubility, permeability, and overall pharmacological profile.

Current research in the field of peptidomimetics has shown that incorporating non-natural amino acids or modified residues can lead to novel therapeutic agents with improved properties. The structure of this compound aligns well with these trends, offering a platform for developing peptidomimetic analogs that mimic the biological activity of natural peptides while avoiding their limitations such as poor stability or immunogenicity.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including asymmetric catalysis and protecting group strategies, are employed to achieve the desired stereochemical outcome. These synthetic methodologies are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In vitro studies have begun to explore the biological activity of this compound, focusing on its interactions with various enzymes and receptors. Preliminary results suggest that it may exhibit inhibitory effects on certain target proteins, making it a promising candidate for further investigation. These findings are supported by computational modeling studies that predict favorable binding interactions between the compound and its potential targets.

The development of novel pharmaceuticals is often hindered by challenges related to drug delivery and formulation. However, the structural features of this compound offer opportunities for innovative delivery systems. For instance, the presence of polar functional groups can facilitate formulation into oral or injectable dosage forms, while the fluorene ring may enhance tissue penetration or cellular uptake.

Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into clinical applications. The study of compounds like this one exemplifies the importance of interdisciplinary approaches in drug discovery. By integrating knowledge from organic chemistry, biochemistry, pharmacology, and computational science, researchers can accelerate the development of new therapeutic agents.

The future prospects for this compound are promising, with ongoing research aimed at expanding its chemical space and exploring new therapeutic indications. As our understanding of disease mechanisms continues to evolve, so too will the demand for innovative molecular entities like this one. Its unique structural features make it a versatile tool for addressing unmet medical needs across various therapeutic areas.

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